Cas no 2679950-47-9 ((5S)-5-methyl-1,3-thiazolidine)

• Product Name: (5S)-5-methyl-1,3-thiazolidine
• CAS No: 2679950-47-9
• MF: C₄H₉NS
• MW: 103.18595957756
• CID: 6071050
• PubChem ID: 58880432
• Update Time: 2025-07-02

(5S)-5-methyl-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2679950-47-9
• (5S)-5-methyl-1,3-thiazolidine
• EN300-7324740
• SCHEMBL14506011

• Inchi： 1S/C4H9NS/c1-4-2-5-3-6-4/h4-5H,2-3H2,1H3/t4-/m0/s1
• InChI Key： WPSFOSFHXXIFDR-BYPYZUCNSA-N
• SMILES： S1CNC[C@@H]1C

Computed Properties

• Exact Mass: 103.04557046g/mol
• Monoisotopic Mass: 103.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Thiazolidines

Additional information on (5S)-5-methyl-1,3-thiazolidine

(5S)-5-methyl-1,3-thiazolidine (CAS No. 2679950-47-9): A Comprehensive Overview of Its Properties and Applications

(5S)-5-methyl-1,3-thiazolidine (CAS No. 2679950-47-9) is a chiral thiazolidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound belongs to the class of heterocyclic compounds, which are widely explored for their bioactive properties. Its stereospecific configuration at the 5-position makes it particularly valuable in asymmetric synthesis and drug development.

One of the most searched questions about (5S)-5-methyl-1,3-thiazolidine is its role in medicinal chemistry. Researchers are increasingly interested in its potential as a building block for drug candidates, especially in the development of enzyme inhibitors and antiviral agents. The thiazolidine ring is known to mimic peptide bonds, making it a useful scaffold for designing bioactive molecules. This aligns with current trends in precision medicine and targeted therapy, where molecular specificity is crucial.

Another hot topic is the synthetic accessibility of (5S)-5-methyl-1,3-thiazolidine. Organic chemists often search for efficient synthetic routes to produce this compound with high enantiomeric purity. Methods such as asymmetric catalysis and chiral resolution are frequently discussed in academic forums. The compound’s CAS number 2679950-47-9 is a critical identifier for researchers looking to procure or study it, emphasizing the importance of accurate chemical databases and literature references.

In the context of green chemistry, (5S)-5-methyl-1,3-thiazolidine is also being explored for its potential in sustainable synthesis. With growing interest in eco-friendly solvents and catalytic processes, this compound’s derivatives could play a role in reducing the environmental footprint of chemical manufacturing. Searches related to biodegradable intermediates and low-toxicity reagents often highlight such molecules.

The physicochemical properties of (5S)-5-methyl-1,3-thiazolidine are another area of focus. Its solubility, stability, and reactivity under various conditions are frequently queried in scientific databases. Understanding these properties is essential for its application in formulation science and material chemistry. For instance, its potential use in drug delivery systems or functional materials requires detailed characterization.

From a commercial perspective, the demand for high-purity (5S)-5-methyl-1,3-thiazolidine is rising, particularly in the fine chemicals market. Suppliers and manufacturers often highlight its CAS No. 2679950-47-9 to ensure traceability and quality control. This is especially relevant for industries requiring GMP compliance or research-grade materials.

In summary, (5S)-5-methyl-1,3-thiazolidine (CAS No. 2679950-47-9) is a versatile compound with broad applications in pharmaceuticals, asymmetric synthesis, and sustainable chemistry. Its chiral nature and heterocyclic framework make it a valuable subject of ongoing research, aligning with contemporary interests in drug discovery and green technology. As scientific inquiries continue to grow, this compound is poised to remain a key player in advanced chemical research.